methyl 2-{[(cyclopentylcarbonyl)carbamothioyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate

• Molecular Formula: C16H20N2O3S2
• Molecular Weight: 352.5 g/mol
• IUPAC Name: methyl 2-(cyclopentanecarbonylcarbamothioylamino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C16H20N2O3S2/c1-21-15(20)12-10-7-4-8-11(10)23-14(12)18-16(22)17-13(19)9-5-2-3-6-9/h9H,2-8H2,1H3,(H2,17,18,19,22)
• InChI Key: DGTICQVCEWJYEG-UHFFFAOYSA-N
• SMILES: COC(=O)C1=C(SC2=C1CCC2)NC(=S)NC(=O)C3CCCC3

Description

Methyl 2-{[(cyclopentylcarbonyl)carbamothioyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of methyl 2-{[(cyclopentylcarbonyl)carbamothioyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in inflammation, tumor growth, and bacterial growth.
Biochemical and Physiological Effects:
Methyl 2-{[(cyclopentylcarbonyl)carbamothioyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of inflammatory cytokines. It has also been found to inhibit tumor growth by inducing apoptosis in cancer cells. Additionally, it has been shown to have antibacterial effects by inhibiting the growth of certain bacteria.

Advantages and Limitations for Lab Experiments

One of the advantages of using methyl 2-{[(cyclopentylcarbonyl)carbamothioyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate in lab experiments is its potential to exhibit multiple effects. This makes it a versatile compound that can be used in various studies. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments.

Future Directions

There are several future directions for the study of methyl 2-{[(cyclopentylcarbonyl)carbamothioyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate. One of the directions is to further investigate its mechanism of action to gain a better understanding of how it works. Another direction is to study its potential use in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, it could be studied for its potential use in the development of new antibiotics and anti-tumor drugs.

Synthesis Methods

The synthesis of methyl 2-{[(cyclopentylcarbonyl)carbamothioyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate involves the reaction of 3-amino-4-cyclopentylthiophene-2-carboxylic acid with methyl chloroformate and thiourea. The reaction is carried out in the presence of a base such as triethylamine and a solvent such as dichloromethane. The final product is obtained by purification through column chromatography.

Scientific Research Applications

Methyl 2-{[(cyclopentylcarbonyl)carbamothioyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate has been studied for its potential applications in various fields of science. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-bacterial properties. It has also been studied for its potential use in the treatment of diabetes, as it has been found to have hypoglycemic effects.